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Introduction

The avidin-biotin system represents one of the most widely utilized and robust affinity
technologies in modern bioscience. The core of this technology is the remarkably strong and
specific non-covalent interaction between the protein avidin (or its bacterial analog,
streptavidin) and the small vitamin, biotin.[1][2] With a dissociation constant (Kd) in the range
of 10714 to 101> M, this bond is one of the strongest non-covalent interactions known in nature,
forming rapidly and remaining stable under a wide range of pH, temperature, and denaturing
conditions.[3][4][5][6]

These properties make the avidin-biotin system an ideal tool for affinity chromatography,
enabling the highly efficient purification and isolation of biotin-labeled molecules from complex
mixtures. This document provides a detailed overview of the principles, applications, and
protocols for leveraging avidin-biotin affinity chromatography in research and drug
development.

Principle of the Technology

Avidin-biotin affinity chromatography relies on the immobilization of an avidin-derived protein
onto a solid support matrix, typically agarose or magnetic beads.[7] A target molecule of
interest (e.g., a protein, antibody, or nucleic acid) is first covalently labeled with biotin, a
process known as biotinylation. When a solution containing the biotinylated target is passed
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over the avidin-conjugated resin, the high-affinity interaction causes the target molecule to be
selectively captured and retained by the matrix. Unbound components are washed away, and
the purified biotinylated molecule can then be eluted. Each tetrameric avidin or streptavidin

molecule can bind up to four biotin molecules.[2][3][5][6]

Key Components: A Comparative Overview

The choice of biotin-binding protein is critical and depends on the specific application,

particularly concerning non-specific binding. Avidin, streptavidin, and a modified form of

avidin called NeutrAvidin are the most common choices.

Property Avidin Streptavidin NeutrAvidin
. ] Streptomyces o
Source Chicken Egg White[2] o Deglycosylated Avidin
avidinii[3][4]
Molecular Weight ~66-68 kDa[3][8] ~53-60 kDa[3][8] ~60 kDa[9][10]
Isoelectric Paoint (pl) ~10.5[2][3] ~5-6[2][3] ~6.3[9][10]
] Yes (Mannose,
Glycosylation ) No[3] No[9][10]
Glucosamine)[8]
Biotin Dissociation
~10-15 M[6][8] ~10-14 - 10715 M[4][5] ~10-15 M[9]

Constant (Kd)

Non-Specific Binding

High, due to basic pl
and glycosylation.[2]
[3]

Low, due to near-
neutral pl and lack of

glycosylation.[3]

Very Low, due to
neutral pl and lack of

glycosylation.[9][10]

Key Advantage

High affinity,
economical to

produce.[8]

Low non-specific
binding.[3]

Lowest non-specific

binding, neutral pl.[10]

Quantitative Data: Resin Binding Capacities

The binding capacity of an affinity resin is a critical parameter for experimental design,

indicating the amount of biotinylated molecule that can be captured per volume of resin. This

capacity is influenced by the size of the biotinylated molecule due to steric hindrance; larger

molecules will result in a lower effective binding capacity compared to free biotin.

© 2025 BenchChem. All rights reserved.

2/7

Tech Support


https://www.benchchem.com/product/b1170675?utm_src=pdf-body
https://www.benchchem.com/product/b1170675?utm_src=pdf-body
https://www.benchchem.com/product/b1170675?utm_src=pdf-body
https://biocare.net/wp-content/uploads/WP_0084.pdf?utm_source=pardot&utm_medium=email&utm_campaign=ES-BC-WP-2022-0084&utm_content=banner
https://www.rockland.com/resources/streptavidin-properties-and-applications/
https://www.aatbio.com/catalog/biotin-and-streptavidin
https://www.thermofisher.com/sg/en/home/life-science/protein-biology/protein-biology-learning-center/protein-biology-resource-library/pierce-protein-methods/avidin-biotin-interaction.html
https://www.benchchem.com/product/b1170675?utm_src=pdf-body
https://www.benchchem.com/product/b1170675?utm_src=pdf-body
https://www.benchchem.com/product/b1170675?utm_src=pdf-body
https://www.benchchem.com/product/b1170675?utm_src=pdf-body
https://biocare.net/wp-content/uploads/WP_0084.pdf?utm_source=pardot&utm_medium=email&utm_campaign=ES-BC-WP-2022-0084&utm_content=banner
https://www.rockland.com/resources/streptavidin-properties-and-applications/
https://en.wikipedia.org/wiki/Streptavidin
https://www.rockland.com/resources/streptavidin-properties-and-applications/
https://www.e-proteins.com/our-products/avidin-vs-streptavidin/
https://www.rockland.com/resources/streptavidin-properties-and-applications/
https://www.e-proteins.com/our-products/avidin-vs-streptavidin/
https://en.wikipedia.org/wiki/NeutrAvidin
https://www.e-proteins.com/our-products/neutralite-avidin/
https://biocare.net/wp-content/uploads/WP_0084.pdf?utm_source=pardot&utm_medium=email&utm_campaign=ES-BC-WP-2022-0084&utm_content=banner
https://www.rockland.com/resources/streptavidin-properties-and-applications/
https://biocare.net/wp-content/uploads/WP_0084.pdf?utm_source=pardot&utm_medium=email&utm_campaign=ES-BC-WP-2022-0084&utm_content=banner
https://www.rockland.com/resources/streptavidin-properties-and-applications/
https://en.wikipedia.org/wiki/NeutrAvidin
https://www.e-proteins.com/our-products/neutralite-avidin/
https://www.e-proteins.com/our-products/avidin-vs-streptavidin/
https://www.rockland.com/resources/streptavidin-properties-and-applications/
https://en.wikipedia.org/wiki/NeutrAvidin
https://www.e-proteins.com/our-products/neutralite-avidin/
https://www.thermofisher.com/sg/en/home/life-science/protein-biology/protein-biology-learning-center/protein-biology-resource-library/pierce-protein-methods/avidin-biotin-interaction.html
https://www.e-proteins.com/our-products/avidin-vs-streptavidin/
https://en.wikipedia.org/wiki/Streptavidin
https://www.aatbio.com/catalog/biotin-and-streptavidin
https://en.wikipedia.org/wiki/NeutrAvidin
https://biocare.net/wp-content/uploads/WP_0084.pdf?utm_source=pardot&utm_medium=email&utm_campaign=ES-BC-WP-2022-0084&utm_content=banner
https://www.rockland.com/resources/streptavidin-properties-and-applications/
https://www.rockland.com/resources/streptavidin-properties-and-applications/
https://en.wikipedia.org/wiki/NeutrAvidin
https://www.e-proteins.com/our-products/neutralite-avidin/
https://www.e-proteins.com/our-products/avidin-vs-streptavidin/
https://www.rockland.com/resources/streptavidin-properties-and-applications/
https://www.e-proteins.com/our-products/neutralite-avidin/
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1170675?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

hodological licati
BENGHE e iy i

. Reported Binding Capacity Reported Binding Capacity
Resin Type

(Free Biotin) (Biotinylated Protein)
- ) >10 mg/mL (Biotinylated BSA)
Streptavidin Agarose >120 nmol/mL of resin[11][12] (13]
High Capacity Streptavidin >10 mg/mL (Biotinylated BSA
J pacty P >330 nmol/mL of resin[14] J ( Y )
Agarose [13]
Streptavidin Coupled to 4% ] )
=100 nmol/mL of resin 1-3 mg/mL packed resin

Cross-linked Agarose

Visualized Workflows and Principles

The following diagrams illustrate the core concepts and workflows associated with avidin-biotin

affinity chromatography.
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Key High-Affinity Interaction
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact
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Our mission is to be the trusted global source of ress uasti
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and industry. Email: info@benchchem.com
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